Cas no 53452-12-3 (6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside)

• Product Name: 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside
• CAS No: 53452-12-3
• MF: C₂₃H₂₄O₁₁
• MW: 476.430068016052
• CID: 2038168
• PubChem ID: 11972339
• Update Time: 2025-11-02

6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside
• 7-beta-D-glucopyranosyloxy-5-hydroxy-6-methoxy-2-(4-methoxy-phenyl)-chromen-4-one
• linaroside
• pectolinargenin 7-O-beta-D-glucopyranoside
• pectolinarigenin
• pectolinarigenin-7-O-beta-D-glucoside
• pectolinarigenin-7-O-glucoside
• SCHEMBL1305362
• FS-7364
• 5-hydroxy-6-methoxy-2-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• HY-N9820
• AKOS040762705
• 53452-12-3
• CHEMBL496233
• CS-0203924
• Pectolinarigenin 7-glucoside
• 5-hydroxy-6-methoxy-2-(4-methoxyphenyl)-7-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}chromen-4-one
• DCA45212
• 5-hydroxy-6-methoxy-2-(4-methoxyphenyl)-7-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}chromen-4-one

• Inchi： 1S/C23H24O11/c1-30-11-5-3-10(4-6-11)13-7-12(25)17-14(32-13)8-15(22(31-2)19(17)27)33-23-21(29)20(28)18(26)16(9-24)34-23/h3-8,16,18,20-21,23-24,26-29H,9H2,1-2H3
• InChI Key： JNNRILAYMZYEQB-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2OC3C(=C(C(=C(C=3)OC3C(O)C(O)C(O)C(CO)O3)OC)O)C(=O)C=2)=CC=1

Computed Properties

• Exact Mass: 476.13186158g/mol
• Monoisotopic Mass: 476.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Color/Form: Yellow powder

6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside

Exploring the Potential of 6,4'-Dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside (CAS No. 53452-12-3): A Comprehensive Overview

In the realm of bioactive flavonoids, 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside (CAS No. 53452-12-3) stands out as a compound of significant scientific interest. This naturally occurring flavonoid glycoside has garnered attention for its unique structural properties and potential health benefits. As researchers continue to explore the therapeutic potential of plant-derived compounds, this particular molecule has emerged as a subject of numerous pharmacological studies.

The molecular structure of 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside features a flavonoid backbone with specific methoxy and hydroxyl substitutions, coupled with a glucose moiety at the 7-position. This distinctive configuration contributes to its biological activity and influences its solubility and bioavailability. The compound's CAS registry number, 53452-12-3, serves as a unique identifier in chemical databases and research literature, facilitating accurate information retrieval for scientists and industry professionals.

Recent studies have investigated the antioxidant properties of 6,4'-dimethoxy-5-hydroxyflavone derivatives, with particular focus on their potential role in oxidative stress management. The presence of multiple phenolic groups in the molecule enables it to scavenge free radicals effectively, making it a promising candidate for nutraceutical applications. This aligns with current consumer trends favoring natural antioxidants over synthetic alternatives in dietary supplements and functional foods.

The glucosylated form of 6,4'-dimethoxy-5-hydroxyflavone demonstrates enhanced water solubility compared to its aglycone counterpart, which is crucial for its potential applications in pharmaceutical formulations. Researchers are particularly interested in how this glycosylation affects the compound's absorption and metabolism in the human body, as these factors directly impact its therapeutic efficacy. These investigations are part of the broader scientific effort to understand the structure-activity relationships of flavonoid glycosides.

In the context of natural product chemistry, 6,4'-dimethoxy-5-hydroxyflavone 7-O-glucoside represents an interesting case study of plant secondary metabolism. The compound's biosynthesis involves specific methylation and glycosylation steps that reflect the sophisticated biochemical pathways in medicinal plants. Understanding these pathways has become increasingly important as the demand for standardized plant extracts grows in both the pharmaceutical and nutraceutical industries.

The potential anti-inflammatory effects of 6,4'-dimethoxy-5-hydroxyflavone glycosides have attracted considerable research attention, particularly in relation to chronic inflammatory conditions. Preliminary studies suggest that the compound may modulate key inflammatory pathways, though the exact mechanisms require further elucidation. This research direction responds to the growing global burden of inflammation-related disorders and the search for safer therapeutic options.

From a technical perspective, the analytical characterization of 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside presents specific challenges and opportunities. Advanced techniques such as LC-MS and NMR spectroscopy are essential for its identification and purity assessment, especially in complex plant matrices. The development of reliable analytical methods for this compound supports quality control in botanical extract production and facilitates pharmacokinetic studies.

The compound's stability profile is another area of practical importance. Researchers have examined how factors like pH, temperature, and light exposure affect the integrity of 6,4'-dimethoxy-5-hydroxyflavone glucopyranoside, with implications for product formulation and storage conditions. These stability studies contribute to the development of robust delivery systems that maintain the compound's bioactivity throughout shelf life.

In the expanding field of cosmeceuticals, derivatives of 6,4'-dimethoxy-5-hydroxyflavone are being evaluated for their potential skin benefits. The compound's antioxidant and possible collagen-stimulating properties make it an interesting candidate for anti-aging formulations. This application aligns with the booming market for natural active ingredients in personal care products, driven by consumer demand for clean beauty solutions.

As research progresses, the structure-activity relationship of 6,4'-dimethoxy-5-hydroxyflavone glycosides continues to reveal fascinating insights. Scientists are systematically modifying different parts of the molecule to optimize its biological effects while maintaining favorable safety profiles. This rational design approach exemplifies modern strategies in natural product-based drug discovery.

The commercial availability of 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside (CAS 53452-12-3) as a research chemical has facilitated broader investigation into its properties. Suppliers typically provide detailed specifications including purity levels and analytical data, enabling researchers to conduct reproducible studies. The compound's market presence reflects the growing interest in specialized flavonoid derivatives for both academic and industrial applications.

Looking ahead, the scientific community anticipates more comprehensive studies on the pharmacokinetics and safety profile of 6,4'-dimethoxy-5-hydroxyflavone glycosides. These investigations will be crucial for translating laboratory findings into practical applications. As with many bioactive natural products, understanding the dose-response relationships and potential interactions with other compounds will be essential for its successful development.

In conclusion, 6,4'-dimethoxy-5-hydroxyflavone 7-O-beta-D-glucopyranoside represents a fascinating example of nature's chemical diversity with promising applications in health and wellness. Its continued study contributes to our understanding of flavonoid bioactivity while addressing contemporary needs in preventive healthcare and natural product development. As research methodologies advance, we can expect deeper insights into this compound's full potential and practical utility.